Cas no 2060053-08-7 (4-(3-methylcyclohexyl)-2H-1,2,3-triazole)

• Product Name: 4-(3-methylcyclohexyl)-2H-1,2,3-triazole
• CAS No: 2060053-08-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD30478052
• CID: 5154101
• PubChem ID: 137702143
• Update Time: 2025-05-24

4-(3-methylcyclohexyl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole, 4-(3-methylcyclohexyl)-
• 4-(3-methylcyclohexyl)-2H-1,2,3-triazole

• MDL： MFCD30478052
• Inchi： 1S/C9H15N3/c1-7-3-2-4-8(5-7)9-6-10-12-11-9/h6-8H,2-5H2,1H3,(H,10,11,12)
• InChI Key： NXCTYELTXURLHT-UHFFFAOYSA-N
• SMILES： N1=CC(C2CCCC(C)C2)=NN1

Additional information on 4-(3-methylcyclohexyl)-2H-1,2,3-triazole

Introduction to 4-(3-methylcyclohexyl)-2H-1,2,3-triazole (CAS No. 2060053-08-7)

4-(3-methylcyclohexyl)-2H-1,2,3-triazole, identified by the Chemical Abstracts Service Number (CAS No.) 2060053-08-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a triazole ring fused with a cyclohexane backbone substituted with a methyl group at the 3-position. The structural motif of this molecule presents a unique combination of aromatic and aliphatic moieties, which has garnered attention for its potential applications in drug discovery and development.

The triazole core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Triazoles are characterized by their three-membered nitrogen-containing ring system, which can engage in hydrogen bonding and interact with biological targets such as enzymes and receptors. The presence of the 3-methylcyclohexyl group in 4-(3-methylcyclohexyl)-2H-1,2,3-triazole introduces steric and electronic modifications to the molecule, influencing its solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 4-(3-methylcyclohexyl)-2H-1,2,3-triazole with greater precision. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders. The cyclohexyl moiety is particularly noteworthy, as it can modulate the conformational flexibility of the molecule, potentially enhancing its interaction with biological targets.

In the context of drug discovery, 4-(3-methylcyclohexyl)-2H-1,2,3-triazole has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacophores. The triazole ring can serve as a scaffold for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of cyclooxygenase (COX) enzymes, which are key targets in the management of pain and inflammation.

The methylcyclohexyl substituent plays a crucial role in determining the pharmacokinetic profile of 4-(3-methylcyclohexyl)-2H-1,2,3-triazole. This group enhances lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, the methyl group at the 3-position of the cyclohexane ring contributes to steric hindrance around the triazole core, potentially influencing binding interactions with biological targets. These structural features make 4-(3-methylcyclohexyl)-2H-1,2,3-triazole a valuable candidate for further exploration in medicinal chemistry.

Recent studies have also highlighted the synthetic pathways for preparing 4-(3-methylcyclohexyl)-2H-1,2,3-triazole efficiently. One such approach involves the condensation of 1-amino-1-cyclohexanol with propargyl bromide followed by cyclization under acidic conditions. This method provides a straightforward route to access the desired triazole derivative while maintaining high yields and purity. The scalability of this synthesis is advantageous for both academic research and industrial applications.

The biological evaluation of 4-(3-methylcyclohexyl)-2H-1,2,3-triazole has revealed intriguing insights into its potential therapeutic applications. In vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Furthermore, preliminary pharmacokinetic studies indicate that it possesses favorable properties such as good solubility and reasonable metabolic stability. These findings position 4-(3-methylcyclohexyl)-2H-1,2,3-triazole as a promising lead compound for further optimization.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel bioactive molecules like 4-(3-methylcyclohexyl)-2H-1,2,3-triazole. Predictive models have been developed to screen large chemical libraries for compounds with specific pharmacological profiles. These models take into account various structural features such as ring size、substituent types、and electronic distributions to predict biological activity accurately. By leveraging these computational tools，researchers can prioritize compounds like 4-(3-methylcyclohexyl)-2H-1,23-triazole for experimental validation.

In conclusion,4-(3-methylcyclolohexyl)-2H-1,23-triazole(CAS No.2060053-08-7) represents a fascinating compound with diverse potential applications in pharmaceutical research。 Its unique structural features，including the triazole core and methylcyclohexyl substituent，make it an attractive candidate for further exploration。 With ongoing advancements in synthetic methodologies，computational modeling，and biological evaluation，this compound is poised to contribute significantly to future therapeutic developments。